Cas no 69-78-3 (DTNB)

• Product Name: DTNB
• CAS No: 69-78-3
• MF: C₁₄H₈N₂O₈S₂
• MW: 396.351921081543
• MDL: MFCD00007140
• CID: 33900
• PubChem ID: 24894189
• Update Time: 2025-04-18

DTNB Chemical and Physical Properties

Names and Identifiers

• 5,5'-Disulfanediyl bis(2-nitrobenzoic acid)
• 3-Carboxy-4-nitrophenyl disulfide
• DTNB
• Ellmanns
• Bis(3-carboxy-4-nitrophenyl) disulphide~3-Carboxy-4-nitrophenyl disulphide~Ellmans
• ellmann's reagent
• ELLMAN'S REAGENT
• ELLMANS' REAGENT
• BIS(3-CARBOXY-4-NITROPHENYL) DISULFIDE
• 5,5'-DITHIOBIS(2-NITROBENZOIC ACID)
• 5,5-DITHIO-BIS(2-NITROBENZOIC ACID)
• 5,5＇-Dithio bis-(2-nitrobenzoic acid)
• 5,5'-Dithiobis(2-nitrobenzoic Acid) [for Determination of SH groups]
• 3,3'-Dithiobis[6-nitrobenzoic Acid]
• 5-[(3-Carboxy-4-nitrophenyl)dithio]-2-nitrobenzoic acid
• Ellman’s Reagent
• 5,5-Dithiobis(2-nitrobenzoic acid)
• N,N-DiMethyl-p-phenylenediaMine sulfate salt
• 6,6'-Dinitro-3,3'-dithiodibenzoic acid
• 5,5′-Dithiobis(2-nitrobenzoic acid)
• Dithionitrobenzoic acid
• 5,5'-Disulfanediylbis(2-nitrobenzoic acid)
• Dithiobisnitrobenzoic acid
• Benzoic acid, 3,3'-dithiobis[6-nitro-
• 3,3'-Dithiobis(6-nitrobenzoic acid)
• 5,5'-dithio-bis(2-nitrobenzoic acid)
• 2,2'-Dinitro-5,5'-dithiodibenzoic acid
• 2,2'-Dinitro-5,5'-dithiodibenzoesaeure
• SCHEMBL26775
• 5,5'-dithio-bis-(2-nitrobenzoic acid)
• 5,5'-Dithiobis(2-nitrobenzoic acid), ReagentPlus(R), 99%
• EINECS 200-714-4
• 5-(3-Carboxy-4-nitro-phenyl)disulfanyl-2-nitrobenzoic acid
• 3,3'-dithiobis[6-nitrobenzoic] acid
• 5,5/'-Dithiobis(2-nitrobenzoic acid)
• 69-78-3
• EN300-153235
• 5-[(3-carboxy-4-nitrophenyl)disulfanyl]-2-nitrobenzoic acid
• 3,3'-dithiobis[6-nitrobenzoe]syre
• 5,5'-Dithobis(2-Nitrobenzoic Acid)
• Z1723556601
• HY-15915
• 5,5'-Dithiobis-(2-nitrobenzoic acid)
• Ellman Reagent
• BDBM50365395
• 9BZQ3U62JX
• C14-H8-N2-O8-S2
• BENZOIC ACID, 3,3'-DITHIOBIS(6-NITRO-
• D-8000
• LS-37344
• BA-2767
• AKOS005266765
• 5, 5'-Dithiobis-(2-nitrobenzoic acid)
• UNII-9BZQ3U62JX
• STL191445
• 5,5'-Dithiobis(2-nitrobenzoic acid), BioReagent, >=98%, suitable for determination of sulfhydryl groups
• 3,3'-Dithiobis(6-nitrobenzoic) acid
• ELLMAN'S REAGENT [MI]
• 2,2'-Dinitro-5,5'-dithiodibenzoesaeure [German]
• 5,5'-dithiobis[2-nitrobenzoic acid]
• DTXSID5058779
• Q3604488
• Ellmans reagent
• C14H8N2O8S2
• Ellmans Reagenz
• MFCD00007140
• 3,3'-Dithiobis(6-nitrobenzoate)
• 5,5'-Dithio-bis-(2-nitrobenzoic Acid) - CAS 69-78-3
• InChI=1/C14H8N2O8S2/c17-13(18)9-5-7(1-3-11(9)15(21)22)25-26-8-2-4-12(16(23)24)10(6-8)14(19)20/h1-6H,(H,17,18)(H,19,20
• 3,3'-disulfanediylbis(6-nitrobenzoic acid)
• 5,5-Dithiobis(2-nitrobenzoicacid)
• D0944
• s2764
• Ellman inverted exclamation mark s ReagentEllman inverted exclamation mark s Reagent
• CHEMBL395814
• GS-6886
• 5,5'-Dithiobis(2-nitrobenzoic acid), Vetec(TM) reagent grade, 98%
• AC-37019
• CHEBI:86228
• 5-[(3-carboxy-4-nitro-phenyl)disulfanyl]-2-nitro-benzoic acid
• H10309
• NS00015323
• 5,5 inverted exclamation mark -Dithiobis(2-nitrobenzoic Acid)
• SY014933
• 5,5 pound section sign-Dithio bis-(2-nitrobenzoic acid)
• 5,5'-Dithiobis(2-nitrobenzoic acid),99%
• 2,2'-Dinitro-5,5'-dithiodibenzoic Acid; 3,3'-Dithiobis(6-nitrobenzoic Acid); 5,5'-Dithiobis[2-nitrobenzoic Acid]; Ba 2767; DTNB; Ellman's Reagent
• DB-055346
• GLXC-04202
• Acid, Dithionitrobenzoic
• Reagent, Ellman's
• 3,3'Dithiobis(6nitrobenzoic acid)
• 3,3'Dithiobis(6nitrobenzoic) acid
• Bis(3carboxy4nitrophenyl) disulfide
• Benzoic acid, 3,3'-dithiobis(6-nitro)-
• Benzoic acid, 3,3'dithiobis(6nitro
• FD11353
• 6,6'Dinitro3,3'dithiodibenzoic acid
• Ellman's reagent;3-Carboxy-4-nitrophenyl disulfide;Bis(3-carboxy-4-nitrophenyl) disulfide;DTNB
• 3Carboxy4nitrophenyl disulfide
• DTXCID9046441
• 2,2'Dinitro5,5'dithiodibenzoic acid
• 2,2'Dinitro5,5'dithiodibenzoesaeure

• MDL： MFCD00007140
• Inchi： 1S/C14H8N2O8S2/c17-13(18)9-5-7(1-3-11(9)15(21)22)25-26-8-2-4-12(16(23)24)10(6-8)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： KIUMMUBSPKGMOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])SC1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]
• BRN： 1896821

Computed Properties

• Exact Mass: 395.97200
• Monoisotopic Mass: 395.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 217

Experimental Properties

• Color/Form: Off white or yellow powder.
• Density: 1.67
• Melting Point: 240-245 °C (dec.) (lit.)
• Boiling Point: 671.9°C at 760 mmHg
• Flash Point: 360.1°C
• Refractive Index: 1.6900 (estimate)
• Solubility: Do you have solubility information on this product that you would like to share
• Water Partition Coefficient: Soluble in water and ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 216.84000
• LogP: 4.74520
• Merck: 3551
• Sensitiveness: Thermal sensitivity
• Solubility: Slightly soluble in acetic acid and water.

DTNB Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• RTECS：DG9650000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters